Cas no 1206996-23-7 (2-(ethylsulfanyl)-1,5-diphenyl-1H-imidazole)

• Product Name: 2-(ethylsulfanyl)-1,5-diphenyl-1H-imidazole
• CAS No: 1206996-23-7
• MF: C₁₇H₁₆N₂S
• MW: 280.387342453003
• CID: 5450508
• Update Time: 2025-05-20

2-(ethylsulfanyl)-1,5-diphenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfanyl-1,5-diphenylimidazole
• 2-(ethylsulfanyl)-1,5-diphenyl-1H-imidazole

• Inchi： 1S/C17H16N2S/c1-2-20-17-18-13-16(14-9-5-3-6-10-14)19(17)15-11-7-4-8-12-15/h3-13H,2H2,1H3
• InChI Key： AXRLAYIJJHDXRQ-UHFFFAOYSA-N
• SMILES： C1(SCC)N(C2=CC=CC=C2)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(ethylsulfanyl)-1,5-diphenyl-1H-imidazole

2-(Ethylsulfanyl)-1,5-diphenyl-1H-imidazole (CAS No. 1206996-23-7): A Comprehensive Overview

2-(Ethylsulfanyl)-1,5-diphenyl-1H-imidazole, also referred to by its CAS registry number 1206996-23-7, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the imidazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The presence of an ethylsulfanyl group (-SCH₂CH₃) and two phenyl groups attached to the imidazole ring imparts unique electronic and structural properties, making it a versatile molecule for various applications.

The synthesis of 2-(ethylsulfanyl)-1,5-diphenyl-1H-imidazole typically involves a multi-step process that combines nucleophilic substitution, condensation reactions, and sulfur chemistry. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling of sulfur-containing precursors with aromatic systems, significantly improving yields and reducing reaction times.

One of the most notable aspects of 2-(ethylsulfanyl)-1,5-diphenyl-1H-imidazole is its electronic structure. The conjugation between the imidazole ring and the phenyl groups enhances its stability and reactivity. This property has led to its application in the development of novel materials, such as conductive polymers and organic semiconductors. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties.

In the pharmaceutical industry, 2-(ethylsulfanyl)-1,5-diphenyl-1H-imidazole has shown potential as a lead compound for drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several preclinical models. For example, researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. While further optimization is required for therapeutic efficacy, these findings underscore its potential in oncology research.

The physical and chemical properties of CAS No. 1206996-23-7 are well-documented. It is a crystalline solid with a melting point of approximately 240°C and a solubility profile that makes it suitable for various organic solvents. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic devices such as light-emitting diodes (LEDs) and photovoltaic cells.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 2-(ethylsulfanyl)-1,5-diphenyl-1H-imidazole. Density functional theory (DFT) calculations have revealed that the sulfur atom in the ethylsulfanyl group plays a critical role in stabilizing intermolecular interactions. This understanding has facilitated the design of new derivatives with enhanced bioavailability and selectivity.

In conclusion, 2-(ethylsulfanyl)-1,5-diphenyl-1H-imidazole (CAS No. 1206996-23-7) stands as a prime example of how structural modifications can unlock diverse functionalities in organic compounds. Its applications span across multiple disciplines, from materials science to pharmacology, making it a valuable tool for researchers and industry professionals alike.